Cas no 28907-86-0 (2-Naphthalenesulfonicacid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt (1:1)
• CAS No: 28907-86-0
• MF: C₁₆H₁₃N₂NaO₄S
• MW: 352.340193510056
• CID: 281790
• PubChem ID: 23696790
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt (1:1)
• sodium,7-(4-aminoanilino)-4-hydroxynaphthalene-2-sulfonate
• Sodium 7-(4-aminoanilino)-4-hydroxynaphthalene-2-sulphonate
• sodium 7-[(4-aminophenyl)amino]-4-hydroxynaphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt
• DTXSID20183107
• 2-Naphthalenesulfonic acid, 7-[(4-aminophenyl)amino]-4-hydroxy-, sodium salt (1:1)
• NS00051094
• TCT3F8ME5T
• 28907-86-0
• Sodium 7-(4-aminoanilino)-4-hydroxynaphthalene-2-sulfonate
• EINECS 249-305-2

• Inchi： 1S/C16H14N2O4S.Na/c17-11-1-3-12(4-2-11)18-13-5-6-15-10(7-13)8-14(9-16(15)19)23(20,21)22;/h1-9,18-19H,17H2,(H,20,21,22);/q;+1/p-1
• InChI Key： SZUCWICPXQIRGV-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2=CC=C(C=C2C=1)NC1C=CC(=CC=1)N)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 352.04949
• Monoisotopic Mass: 352.049372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 115.48